Cas no 1378026-49-3 (tert-butyl 4-(2-Ethoxy-2-oxoethyl)-5,5-difluoro-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: tert-butyl 4-(2-Ethoxy-2-oxoethyl)-5,5-difluoro-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 1378026-49-3
• MF: C₁₄H₂₁F₂NO₄
• MW: 305.317651510239
• CID: 2914266
• Update Time: 2023-08-10

tert-butyl 4-(2-Ethoxy-2-oxoethyl)-5,5-difluoro-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-Ethoxy-2-oxoethyl)-5,5-difluoro-5,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-(2-ethoxy-2-oxoethyl)-3,3-difluoro-2,6-dihydropyridine-1-carboxylate
• 1-Boc-4-(2-ethoxy-2-oxoethyl)-5,5-difluoro-5,6-dihydropyridine-1(2H)-carboxylate
• tert-butyl 4-(2-ethoxy-2-oxoethyl)-3,3-difluoro-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C14H21F2NO4/c1-5-20-11(18)8-10-6-7-17(9-14(10,15)16)12(19)21-13(2,3)4/h6H,5,7-9H2,1-4H3
• InChI Key： SGLSPPJEJLVFGO-UHFFFAOYSA-N
• SMILES： FC1(C(CC(=O)OCC)=CCN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 441
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8